Cas no 35615-98-6 (methyl 4-methylnaphthalene-1-carboxylate)

• Product Name: methyl 4-methylnaphthalene-1-carboxylate
• CAS No: 35615-98-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 1016453
• PubChem ID: 21973653
• Update Time: 2025-11-02

methyl 4-methylnaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-1-naphthoate
• methyl 4-methylnaphthalene-1-carboxylate

• Inchi： 1S/C13H12O2/c1-9-7-8-12(13(14)15-2)11-6-4-3-5-10(9)11/h3-8H,1-2H3
• InChI Key： LPLYJJXZWSVXHW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 200.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 4-methylnaphthalene-1-carboxylate

Methyl 4-Methylnaphthalene-1-Carboxylate (CAS No. 35615-98-6): Properties, Applications, and Market Insights

Methyl 4-methylnaphthalene-1-carboxylate (CAS No. 35615-98-6) is a specialized organic compound belonging to the naphthalene derivative family. This ester compound is widely recognized for its unique chemical structure, combining a methylnaphthalene core with a carboxylate ester functional group. Its molecular formula is C₁₃H₁₂O₂, and it exhibits a molecular weight of 200.23 g/mol. The compound is often utilized in pharmaceutical intermediates, organic synthesis, and material science applications due to its versatile reactivity.

The growing interest in methyl 4-methylnaphthalene-1-carboxylate uses stems from its role in synthesizing high-value chemicals. Researchers and industries frequently explore its potential in drug development, particularly in creating anti-inflammatory and antimicrobial agents. Additionally, its application in advanced material coatings has gained traction, especially in sectors requiring UV-resistant polymers and specialty adhesives.

One of the most searched questions regarding this compound is: "What is methyl 4-methylnaphthalene-1-carboxylate used for?" Beyond pharmaceuticals, it serves as a key intermediate in flavor and fragrance manufacturing. Its aromatic properties make it suitable for creating complex scent profiles in perfumery. Moreover, its stability under various conditions enhances its utility in agrochemical formulations, where it acts as a precursor for crop protection agents.

The synthesis of methyl 4-methylnaphthalene-1-carboxylate typically involves esterification reactions using 4-methylnaphthalene-1-carboxylic acid and methanol. Recent advancements in green chemistry have optimized this process, reducing waste and improving yield—a topic frequently discussed in sustainable chemical production forums. Environmental considerations have also driven research into biodegradable derivatives of this compound.

Market trends indicate rising demand for CAS 35615-98-6, particularly in Asia-Pacific regions where pharmaceutical outsourcing and fine chemical production are expanding. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, addressing another frequently asked question: "How to test methyl 4-methylnaphthalene-1-carboxylate purity?" Regulatory compliance remains crucial, with manufacturers adhering to REACH and FDA guidelines for industrial applications.

Innovative research has explored the compound's potential in organic electronics, particularly as a building block for semiconducting materials. This aligns with current industry trends toward flexible electronics and wearable technology. The compound's thermal stability and electron transport properties make it valuable for developing next-generation OLED components.

Storage and handling of methyl 4-methylnaphthalene-1-carboxylate require standard organic chemical precautions. It should be kept in airtight containers away from strong oxidizers, with recommended storage temperatures below 30°C. These specifications address common search queries like "methyl 4-methylnaphthalene-1-carboxylate storage conditions" while ensuring safety compliance.

Future developments may focus on catalytic synthesis methods to enhance production efficiency. The compound's structural versatility suggests potential in metal-organic frameworks (MOFs) for gas storage applications—an emerging research area. As industries prioritize specialty chemicals with multifunctional capabilities, 35615-98-6 continues to attract scientific and commercial interest.